Cas no 183485-30-5 (2,2-dimethylhex-5-ynoic Acid)

• Product name: 2,2-dimethylhex-5-ynoic Acid
• CAS No: 183485-30-5
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 5719104
• PubChem ID: 11217302

2,2-dimethylhex-5-ynoic Acid Chemical and Physical Properties

Names and Identifiers

• 183485-30-5
• SCHEMBL3530150
• F8886-7489
• AKOS006375957
• AT29236
• 2,2-dimethylhex-5-ynoic Acid
• CS-0336711
• starbld0013683

• Inchi： 1S/C8H12O2/c1-4-5-6-8(2,3)7(9)10/h1H,5-6H2,2-3H3,(H,9,10)
• InChI Key： SBROPWZUBQDYTJ-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)CCC#C)=O

Computed Properties

• Exact Mass: 140.083729621g/mol
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• XLogP3: 1.6

Additional information on 2,2-dimethylhex-5-ynoic Acid

Comprehensive Overview of 2,2-dimethylhex-5-ynoic Acid (CAS No. 183485-30-5): Properties, Applications, and Industry Trends

2,2-dimethylhex-5-ynoic Acid (CAS No. 183485-30-5) is a specialized organic compound belonging to the class of alkynoic acids. This molecule features a unique structural combination of a terminal alkyne group and a carboxylic acid functionality, making it valuable for various synthetic applications. The presence of two methyl groups at the alpha position significantly influences its steric and electronic properties, which has garnered attention in pharmaceutical intermediates and material science research.

Recent trends in click chemistry and bioorthogonal reactions have increased demand for alkyne-containing building blocks like 2,2-dimethylhex-5-ynoic Acid. Researchers frequently search for "stable alkyne carboxylic acids" or "click chemistry reagents 2024," reflecting its relevance in modern drug discovery. The compound's low molecular weight (154.21 g/mol) and moderate lipophilicity (LogP ≈ 1.8) make it particularly useful for designing PROTAC molecules and small-molecule degraders, addressing current interests in targeted protein degradation therapies.

From a synthetic perspective, 183485-30-5 serves as a versatile intermediate for constructing heterocyclic scaffolds. Its terminal alkyne readily participates in copper-catalyzed azide-alkyne cycloaddition (CuAAC), while the carboxyl group enables facile derivatization through esterification or amide coupling. These properties align with growing searches for "multifunctional synthetic building blocks" and "customizable pharmaceutical intermediates." The compound's stability under ambient conditions (melting point: 45-48°C) further enhances its handling advantages in laboratory settings.

In material science applications, 2,2-dimethylhex-5-ynoic Acid has shown promise for modifying polymer surfaces and creating functionalized nanomaterials. The dimethyl substitution pattern provides steric hindrance that can influence self-assembly behaviors, a topic frequently searched in conjunction with "smart material design" and "nanoscale surface engineering." Recent studies highlight its utility in creating pH-responsive coatings, addressing industry demands for environmentally adaptive materials.

Quality specifications for CAS 183485-30-5 typically require ≥95% purity (HPLC), with particular attention to residual solvent levels and heavy metal content for pharmaceutical applications. Analytical methods like GC-MS and NMR spectroscopy are commonly employed for characterization, responding to frequent queries about "how to verify alkyne compound purity." Storage recommendations generally suggest argon atmosphere at -20°C to prevent oxidative degradation of the alkyne moiety.

The commercial availability of 2,2-dimethylhex-5-ynoic Acid through specialty chemical suppliers has expanded significantly, with pricing models reflecting its multi-gram scale accessibility. This availability supports its growing use in high-throughput screening libraries and combinatorial chemistry approaches. Industry reports indicate rising interest in "cost-effective alkyne derivatives" and "scalable synthetic routes," positioning this compound as a practical choice for medicinal chemistry programs.

Environmental and safety assessments of 183485-30-5 suggest standard organic acid handling precautions, with particular attention to skin and eye protection due to its moderate acidity (pKa ≈ 4.7). The compound's biodegradability potential and low bioaccumulation risk align with increasing searches for "green chemistry alternatives" and "sustainable synthetic intermediates." These attributes contribute to its favorable profile in EPA-compliant manufacturing processes.

Future research directions for 2,2-dimethylhex-5-ynoic Acid may explore its potential in metal-organic frameworks (MOFs) and covalent organic polymers, addressing trending topics like "porous material innovation." The compound's balanced hydrophobicity-hydrophilicity ratio also makes it interesting for drug delivery system development, particularly in nanocarrier functionalization strategies that dominate current pharmaceutical nanotechnology searches.